Cas no 90650-44-5 (8'-Hydroxy Dihydro Ergotamine(Mixture of Diastereomers))
90650-44-5 structure
Product Name:8'-Hydroxy Dihydro Ergotamine(Mixture of Diastereomers)
CAS No:90650-44-5
MF:C33H37N5O6
MW:599.67678809166
CID:810181
PubChem ID:146217
Update Time:2025-07-31
8'-Hydroxy Dihydro Ergotamine(Mixture of Diastereomers) Chemical and Physical Properties
Names and Identifiers
-
- Ergotaman-3',6',18-trione,9,10-dihydro-8',12'-dihydroxy-2'-methyl-5'-(phenylmethyl)-, (5'a,10a)-
- 8?-Hydroxy Dihydro Ergotamine (Mixture of Diastereomers)
- 8'-HYDROXY DIHYDRO ERGOTAMINE
- 8'-Hydroxy Dihydro Ergotamine(Mixture of Diastereomers)
- A)-9,10-Dihydro-8',12'-dihydroxy-2'-methyl-5'-(phenylmethyl)ergotaman-3',6',18-trione
- A,10
- DTXSID60920250
- SCHEMBL1299430
- (6aR,9R)-N-[(1S,2S,4R,7S)-7-benzyl-2,10-dihydroxy-4-methyl-5,8-dioxo-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-7-methyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
- 2T3XF8853Y
- 8'-Hydroxydihydroergotamine
- N-(5-Benzyl-8,10b-dihydroxy-2-methyl-3,6-dioxooctahydro-8H-[1,3]oxazolo[3,2-a]pyrrolo[2,1-c]pyrazin-2-yl)-6-methylergoline-8-carboximidic acid
- UNII-2T3XF8853Y
- 90650-44-5
- Ergotaman-3',6',18-trione, 9,10-dihydro-8',12'-dihydroxy-2'-methyl-5'-(phenylmethyl)-, (5'alpha,10alpha)-
-
- Inchi: 1S/C33H37N5O6/c1-32(35-29(40)20-14-22-21-9-6-10-23-28(21)19(16-34-23)15-24(22)36(2)17-20)31(42)38-25(13-18-7-4-3-5-8-18)30(41)37-26(11-12-27(37)39)33(38,43)44-32/h3-10,16,20,22,24-27,34,39,43H,11-15,17H2,1-2H3,(H,35,40)/t20-,22?,24-,25+,26+,27?,32-,33+/m1/s1
- InChI Key: AHRNWGXNCFKOII-UYPVSMPXSA-N
- SMILES: O1[C@](C)(C(N2[C@@H](CC3C=CC=CC=3)C(N3C(CC[C@H]3[C@]12O)O)=O)=O)NC([C@H]1CN(C)[C@@H]2CC3=CNC4=CC=CC(=C34)C2C1)=O
Computed Properties
- Exact Mass: 599.27400
- Monoisotopic Mass: 599.27438392g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 44
- Rotatable Bond Count: 4
- Complexity: 1200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 1.8
- Topological Polar Surface Area: 138Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 937.6±65.0 °C at 760 mmHg
- Flash Point: 520.8±34.3 °C
- PSA: 138.44000
- LogP: 1.60410
- Vapor Pressure: 0.0±0.3 mmHg at 25°C
8'-Hydroxy Dihydro Ergotamine(Mixture of Diastereomers) Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
8'-Hydroxy Dihydro Ergotamine(Mixture of Diastereomers) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H941350-0.5mg |
8'-Hydroxy Dihydro Ergotamine(Mixture of Diastereomers) |
90650-44-5 | 0.5mg |
$ 2365.00 | 2022-06-04 | ||
| TRC | H941350-10mg |
8'-Hydroxy Dihydro Ergotamine (Mixture of Diastereomers) |
90650-44-5 | 10mg |
$31014.00 | 2023-05-18 | ||
| TRC | H941350-25mg |
8'-Hydroxy Dihydro Ergotamine (Mixture of Diastereomers) |
90650-44-5 | 25mg |
$ 51000.00 | 2023-09-07 | ||
| TRC | H941350-.5mg |
8'-Hydroxy Dihydro Ergotamine (Mixture of Diastereomers) |
90650-44-5 | 5mg |
$2853.00 | 2023-05-18 |
8'-Hydroxy Dihydro Ergotamine(Mixture of Diastereomers) Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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